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Compound of Interest

Compound Name: PRT4165

CAS No.: 31083-55-3

Cat. No.: B1679799

Get Quote

Welcome to the technical support center for PRT4165. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

effective use of PRT4165 and to address potential challenges, particularly the control of off-

target effects.

Frequently Asked Questions (FAQs)
Q1: What is the primary target and mechanism of action of PRT4165?

PRT4165 is a potent inhibitor of the Polycomb Repressive Complex 1 (PRC1), a key epigenetic

regulator.[1][2][3] Specifically, it targets the E3 ubiquitin ligase activity of the PRC1 complex,

which is conferred by the RING finger proteins RING1A (also known as RNF1) and RING1B

(also known as RNF2) in complex with BMI1.[1][3] The primary on-target effect of PRT4165 is

the inhibition of histone H2A monoubiquitination at lysine 119 (H2AK119ub), a modification

crucial for gene silencing and DNA damage repair.[1][2]

Q2: What is the known selectivity of PRT4165?
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In vitro studies have shown that PRT4165 is selective for the PRC1 complex components

RING1A and RNF2.[1][2] Notably, it did not inhibit the E3 ubiquitin ligase activity of RNF8 and

RNF168, other key players in the DNA damage response pathway.[1][2] However, a

comprehensive screen of its off-target profile across the human kinome or proteome is not

publicly available. Therefore, it is crucial for researchers to empirically determine its selectivity

in their specific experimental models.

Q3: Why is it important to control for off-target effects of PRT4165?

As with any small molecule inhibitor, there is a potential for PRT4165 to bind to and modulate

the activity of proteins other than its intended PRC1 target. These "off-target" interactions can

lead to misinterpretation of experimental results, where an observed phenotype is incorrectly

attributed to the inhibition of PRC1. Rigorous controls are essential to ensure that the biological

effects observed are indeed a consequence of on-target PRC1 inhibition.

Q4: What are Pan-Assay Interference Compounds (PAINS) and is PRT4165 considered one?

Pan-Assay Interference Compounds (PAINS) are molecules that appear as frequent hitters in

high-throughput screens due to non-specific activity, such as chemical reactivity, aggregation,

or interference with assay technology.[4] PRT4165 contains an indandione scaffold.[5] While

not definitively classified as a PAIN, certain compounds with related structures have been

flagged in PAINS filters.[6] This highlights the importance of using appropriate controls to rule

out non-specific effects.

Troubleshooting Guide
This guide provides a structured approach to identifying and mitigating potential off-target

effects of PRT4165 in your experiments.
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Observed Issue Potential Cause Recommended Action

Phenotype is observed, but it

is inconsistent with known

PRC1 function.

The observed phenotype may

be due to an off-target effect of

PRT4165.

1. Use a structurally unrelated

PRC1 inhibitor: Treat your cells

with a different, validated

PRC1 inhibitor that has a

distinct chemical structure. If

the same phenotype is

observed, it is more likely to be

an on-target effect. 2. Perform

a rescue experiment: If

possible, express a mutant

form of RING1A/B that is

resistant to PRT4165. If the

phenotype is reversed in the

presence of the inhibitor, this

strongly supports an on-target

mechanism.

High level of cellular toxicity is

observed at the effective

concentration.

The toxicity may be a result of

inhibiting an off-target protein

that is essential for cell

viability.

1. Titrate the concentration of

PRT4165: Determine the

minimal concentration of

PRT4165 required to inhibit

H2A ubiquitination (on-target

effect) in your cell line. Use the

lowest effective concentration

for your experiments. 2.

Assess off-target liability:

Perform a broad-spectrum

kinase or proteome-wide

screen to identify potential off-

targets that could be

responsible for the toxicity.

Conflicting results are obtained

in different cell lines.

Cell line-specific expression of

off-target proteins could lead to

variable responses.

1. Characterize the expression

of potential off-targets: If you

have identified potential off-

targets, verify their expression

levels in the different cell lines
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you are using. 2. Use multiple

cell lines: Confirm your findings

in at least two different cell

lines to ensure the observed

effect is not cell-type specific.

In vitro activity does not

translate to cellular effects.

Poor cell permeability or rapid

metabolism of PRT4165 in

your cellular model.

1. Confirm target engagement

in cells: Use a Cellular Thermal

Shift Assay (CETSA) to verify

that PRT4165 is binding to

RING1A/B inside the cell. 2.

Optimize treatment conditions:

Vary the incubation time and

concentration of PRT4165 to

find the optimal conditions for

cellular activity.

Quantitative Data Summary
The following table summarizes the known inhibitory concentrations of PRT4165. Researchers

should aim to use concentrations in their experiments that are relevant to these values to

minimize the likelihood of off-target effects.

Target Assay Type IC50 Reference

Bmi1/Ring1A
Cell-free HTRF®

assay
3.9 µM [3][5]

PRC1-mediated H2A

ubiquitylation
In vitro

Effective at 12.5-25

µM
[5]

Bmi1 ubiquitination In cells (HeLa)
Inhibition observed at

50 µM
[5]

H2A ubiquitylation In cells (U2OS)
Inhibition observed at

50 µM
[1]

Key Experimental Protocols
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1. Western Blot for H2A Ubiquitination

This protocol is to confirm the on-target activity of PRT4165 by measuring the levels of

monoubiquitinated H2A (uH2A).

Cell Treatment: Plate cells and allow them to adhere. Treat with a dose-range of PRT4165
(e.g., 1-50 µM) and a vehicle control (e.g., DMSO) for the desired time (e.g., 4-24 hours).

Histone Extraction: Harvest cells and perform an acid extraction of histones.

Western Blotting:

Separate histone extracts on an 15% SDS-PAGE gel.

Transfer to a PVDF membrane.

Block the membrane with 5% non-fat milk in TBST.

Incubate with a primary antibody specific for uH2A (e.g., anti-H2AK119ub).

Incubate with an appropriate HRP-conjugated secondary antibody.

Detect with an ECL substrate.

Normalize to total Histone H3 or H2A levels.

2. Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful technique to verify that PRT4165 is binding to its intended target,

RING1A/B, in a cellular context.

Cell Treatment: Treat intact cells with PRT4165 at various concentrations, including a vehicle

control.

Heating: Heat the cell suspensions at a range of temperatures (e.g., 40-70°C).

Lysis and Separation: Lyse the cells and separate the soluble protein fraction from the

aggregated proteins by centrifugation.
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Detection: Analyze the amount of soluble RING1A or RING1B in the supernatant by Western

blotting.

Analysis: In the presence of PRT4165, RING1A/B should be stabilized at higher

temperatures compared to the vehicle control, resulting in a shift in the melting curve.

3. Kinome Scan for Off-Target Profiling

To identify potential off-target kinases, a kinome scan can be performed by a specialized

service provider.

Compound Submission: Provide a sample of PRT4165 at a specified concentration.

Assay: The compound is screened against a large panel of recombinant kinases (typically

>400) at a fixed ATP concentration.

Data Analysis: The results are usually provided as a percentage of inhibition for each kinase.

Significant "hits" (e.g., >50% inhibition) should be followed up with IC50 determination to

assess the potency of the off-target interaction.

Visualizations
Signaling Pathway of PRC1 Inhibition by PRT4165
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Caption: On-target signaling pathway of PRT4165.
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Click to download full resolution via product page

Caption: Logical workflow for validating PRT4165's on-target effects.
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Caption: A decision tree for troubleshooting experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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